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Compound of Interest

Compound Name: 1,2-Diethylbenzene

Cat. No.: B1164900

This guide provides a comprehensive overview of the spectroscopic data for 1,2-
Diethylbenzene (o-diethylbenzene), a colorless aromatic hydrocarbon. The information
presented is intended for researchers, scientists, and professionals in drug development and
chemical analysis, offering a detailed examination of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) characteristics.

Molecular Structure and Properties

e Chemical Formula: CioH14

Molecular Weight: 134.22 g/mol [1][2][3][4]

CAS Number: 135-01-3[1][2][3][4]

Appearance: Colorless liquid[5]

Boiling Point: 183 °C

Density: 0.88 g/mL at 25 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound. For 1,2-diethylbenzene, both *H and 13C NMR are
used to characterize the arrangement of hydrogen and carbon atoms.
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'H NMR Spectroscopy

The *H NMR spectrum of 1,2-diethylbenzene is characterized by signals corresponding to the
aromatic protons and the protons of the two ethyl groups. Due to the symmetry of the molecule,
the four aromatic protons are chemically non-equivalent and appear as a multiplet. The ethyl
groups give rise to a quartet and a triplet.

Table 1: *H NMR Spectroscopic Data for 1,2-Diethylbenzene

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~7.15 Multiplet 4H Aromatic (CeHa)
2.65 Quartet 4H Methylene (-CHz)
1.20 Triplet 6H Methyl (-CHs)

(Data recorded in
CDCls at 90 MHz)[5]

[6]

3C NMR Spectroscopy

The 3C NMR spectrum provides information on the different carbon environments within the
molecule. Due to molecular symmetry, 1,2-diethylbenzene exhibits four distinct signals in its
13C NMR spectrum.

Table 2: 13C NMR Spectroscopic Data for 1,2-Diethylbenzene
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Chemical Shift (8) ppm Assighment
141.8 Aromatic (C-1, C-2)
127.8 Aromatic (C-3, C-6)
125.6 Aromatic (C-4, C-5)
26.0 Methylene (-CHz)
15.9 Methyl (-CHs)

(Data recorded in CDCIs at 90 MHZz)[5][7]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation. The IR spectrum of 1,2-diethylbenzene shows
characteristic peaks for aromatic C-H stretching, aliphatic C-H stretching, and aromatic C=C
bending vibrations.

Table 3: Key IR Absorption Bands for 1,2-Diethylbenzene

Wavenumber (cm~—2) Intensity Assignment
3050 - 3010 Medium Aromatic C-H Stretching
Aliphatic C-H Stretching (in -
2965 - 2850 Strong
CHz- and -CHs)
~1600, ~1480 Medium Aromatic C=C Ring Stretching
~1465 Medium -CH:z- Bending (Scissoring)
Aromatic C-H Out-of-Plane
~750 Strong

Bending (ortho-subst.)

(Spectrum of neat liquid film)[2]
[51[8]

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.
The electron ionization (El) mass spectrum of 1,2-diethylbenzene provides information about
its molecular weight and fragmentation pattern.

The molecular ion peak (M™*) is observed at m/z = 134, corresponding to the molecular weight
of the compound.[1][8] The most abundant fragment (base peak) is typically observed at m/z =
119, resulting from the loss of a methyl group (-CHs).

Table 4: Major Fragments in the EI-Mass Spectrum of 1,2-Diethylbenzene

Mass-to-Charge Ratio

(miz) Relative Intensity (%) Assignment
miz

~ 10MH14 olecular lon
134 30 [C10H14]* (Molecular lon)

oHF11 ase rea

119 100 [CoH11]* (Base Peak)
105 ~40 [CsHo]*
91 ~35 [C7H7]* (Tropylium ion)

(Data from Electron lonization

Mass Spectrometry)[1][9]

Experimental Protocols

The following sections detail the generalized methodologies for acquiring the spectroscopic
data presented.

NMR Sample Preparation and Acquisition

o Sample Preparation: Approximately 5-20 mg of 1,2-diethylbenzene for *H NMR or 20-50 mg
for 13C NMR is accurately weighed and dissolved in about 0.6-0.7 mL of a deuterated solvent
(e.g., Chloroform-d, CDCIs) in a clean vial.[10] The solution is then transferred into a 5 mm
NMR tube using a pipette, ensuring the liquid height is approximately 4-5 cm.[10][11] The
tube is capped securely.

e Instrument Setup: The NMR tube is placed in a spinner turbine and inserted into the NMR

spectrometer.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1164900?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C135013&Mask=200
https://www.chemicalbook.com/SpectrumEN_135-01-3_IR1.htm
https://www.benchchem.com/product/b1164900?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C135013&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Diethylbenzene
https://www.benchchem.com/product/b1164900?utm_src=pdf-body
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://research.reading.ac.uk/chemical-analysis-facility/wp-content/uploads/sites/252/2023/01/nmrsamplepreparationpdf-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Data Acquisition: The experiment begins with locking onto the deuterium signal of the solvent
to stabilize the magnetic field, followed by shimming to optimize the field homogeneity.[10]
The probe is tuned to the appropriate nucleus (*H or 13C).[10] Standard pulse sequences are
used to acquire the Free Induction Decay (FID), which is then Fourier transformed to obtain
the NMR spectrum.

IR Spectrum Acquisition (Neat Liquid)

Sample Preparation: A single drop of pure ("neat") 1,2-diethylbenzene is placed onto the
center of a clean, dry salt plate (e.g., NaCl or KBr).[12][13] A second salt plate is carefully
placed on top to create a thin, uniform liquid film between the plates.[13][14]

Instrument Setup: The "sandwich” of salt plates is mounted in the sample holder of the FTIR
spectrometer.[12]

Data Acquisition: A background spectrum of the empty instrument is first collected. Then, the
sample spectrum is recorded.[15] The final spectrum is presented in terms of transmittance
or absorbance versus wavenumber. The salt plates are cleaned with a dry solvent like
acetone after use.[13]

Mass Spectrum Acquisition (GC-MS with Electron
lonization)

Sample Preparation: A dilute solution of 1,2-diethylbenzene is prepared in a volatile organic
solvent (e.g., methanol or acetonitrile). The typical concentration is in the range of 1-100
pHg/mL.[16] If necessary, the solution is filtered to remove any particulates.[16]

Instrument Setup: The sample is introduced into the Gas Chromatograph (GC) inlet. The GC
column separates the components of the sample before they enter the mass spectrometer.

lonization and Analysis: As the 1,2-diethylbenzene elutes from the GC column, it enters the
ion source of the mass spectrometer. In the source, it is bombarded with a beam of high-
energy electrons (typically 70 eV), causing ionization and fragmentation. The resulting
positively charged ions are accelerated and separated by the mass analyzer based on their
mass-to-charge (m/z) ratio.[17] A detector measures the abundance of each ion, generating
the mass spectrum.
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Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a liquid
organic compound such as 1,2-Diethylbenzene.

General Workflow for Spectroscopic Analysis of 1,2-Diethylbenzene

Sample Preparation

Liquid Sample
(1,2-Diethylbenzene)

Dissolve in CDCI3 Prepare Neat Film . . .
(0.6-0.7 mL) (Salt Plates) Dilute in Volatile Solvent

Data Acquisition

NMR Spectrometer

(*H & 13C) FTIR Spectrometer

Data Analysis & Interpretation

NMR Spectra IR Spectrum Mass Spectrum
(Chemical Shift, Integration) (Functional Groups) (m/z, Fragmentation)

Structural Elucidation

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis of 1,2-Diethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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